Tert-butyl(3-chloro-2-iodophenoxy)acetate

• Molecular Formula: C12H14ClIO3
• Molecular Weight: 368.59 g/mol
• IUPAC Name: tert-butyl 2-(3-chloro-2-iodophenoxy)acetate
• InChI: InChI=1S/C12H14ClIO3/c1-12(2,3)17-10(15)7-16-9-6-4-5-8(13)11(9)14/h4-6H,7H2,1-3H3
• InChI Key: YWOCGPSGVKXXRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1=C(C(=CC=C1)Cl)I

Description

Tert-butyl(3-chloro-2-iodophenoxy)acetate is a useful research compound. Its molecular formula is C12H14ClIO3 and its molecular weight is 368.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 1, starting from 3-chloro-2-iodophenol (prepared as described in J. Org. Chem., 2005, 70, 6548-6551), the title compound was obtained as a white solid in 86% yield after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.